3-(4-tert-Butylphenyl)-2-methylprop-2-en-1-ol

• CAS No.: 117721-78-5
• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-2-methylprop-2-en-1-ol
• InChI: InChI=1S/C14H20O/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-9,15H,10H2,1-4H3
• InChI Key: VADDFWORRHVZMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)C(C)(C)C)CO

Description

3-(4-tert-Butylphenyl)-2-methylprop-2-en-1-ol is a useful research compound. Its molecular formula is C14H20O and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

404.5 g of 3-(p-tert.butyl-phenyl)-2-methyl-acrolein are dissolved in 2500 ml of methanol and treated portionwise with 38 g of sodium borohydride while cooling with ice. Subsequently, the mixture is stirred at room temperature for 2.5 hours, poured into 2500 ml of ice-cold 2-N hydrochloric acid and exhaustively extracted with hexane. The combined hexane extracts are washed neutral with water, dried over sodium sulphate and evaporated. Vacuum distillation yields pure 3-(p-tert.butyl-phenyl)-2-methyl-allyl alcohol of boiling point 119° C./0.005 Torr.